Cas no 58458-11-0 (2-Amino-6-(trifluoromethyl)benzonitrile)

2-Amino-6-(trifluoromethyl)benzonitrile structure
58458-11-0 structure
Product Name:2-Amino-6-(trifluoromethyl)benzonitrile
CAS No:58458-11-0
MF:C8H5F3N2
MW:186.133911848068
MDL:MFCD08741381
CID:1029292
Update Time:2025-04-20

2-Amino-6-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-(trifluoromethyl)benzonitrile
    • MDL： MFCD08741381
    • Inchi： 1S/C8H5F3N2/c9-8(10,11)6-2-1-3-7(13)5(6)4-12/h1-3H,13H2
    • InChI Key： HKKKKTUZACXWLU-UHFFFAOYSA-N
    • SMILES： FC(C1C=CC=C(C=1C#N)N)(F)F

Computed Properties

  • Exact Mass: 186.04000
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1

Experimental Properties

  • Density: 1.37±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 284.0±40.0 ºC (760 Torr),
  • Flash Point: 125.5±27.3 ºC,
  • Solubility: Very slightly soluble (0.14 g/l) (25 º C),
  • PSA: 49.81000
  • LogP: 2.74048

2-Amino-6-(trifluoromethyl)benzonitrile Customs Data

  • HS CODE：2926909090
  • Customs Data：

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

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